Cas no 145489-90-3 (1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro-)
1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro-
- 6-Bromo-2,3,4,9-tetrahydro-1H-β-carbolin-1-one
- 6-BROMO-2,3,4,9-TETRAHYDRO-BETA-CARBOLIN-1-ONE
- 6-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indol-1-one
- Oprea1_506468
- G70763
- SR-01000388924-1
- 6-bromo-2,3,4,9-tetrahydropyrido[3,4-b]indol-1-one
- MFCD00227125
- ChemDiv1_000149
- SCHEMBL5263677
- SR-01000388924
- CS-0446679
- 145489-90-3
- AKOS004911226
- 6-bromo-2,3,4,9-tetrahydro-1H-beta-carbolin-1-one
- 6-BROMO-2H,3H,4H,9H-PYRIDO[3,4-B]INDOL-1-ONE
- HMS587G17
- STK365344
-
- MDL: MFCD00227125
- Inchi: 1S/C11H9BrN2O/c12-6-1-2-9-8(5-6)7-3-4-13-11(15)10(7)14-9/h1-2,5,14H,3-4H2,(H,13,15)
- InChI Key: PRAZBPXVGIVRCS-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C1=C(C(NCC1)=O)N2
Computed Properties
- Exact Mass: 263.98987
- Monoisotopic Mass: 263.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 44.9Ų
Experimental Properties
- PSA: 44.89
1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 042923-250mg |
6-Bromo-2,3,4,9-tetrahydro-beta-carbolin-1-one |
145489-90-3 | 250mg |
£165.00 | 2022-03-01 | ||
| Oakwood | 042923-250mg |
6-Bromo-2,3,4,9-tetrahydro-beta-carbolin-1-one |
145489-90-3 | 250mg |
$175.00 | 2024-07-19 | ||
| Cooke Chemical | LN6230557-1g |
6-Bromo-2,3,4,9-tetrahydro-1H-pyrido[3 |
145489-90-3 | 4-b]indol-1-one | 1g |
RMB 1816.80 | 2025-02-21 | |
| 1PlusChem | 1P00HXW9-5g |
1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro- |
145489-90-3 | 98% | 5g |
$908.00 | 2025-02-28 | |
| 1PlusChem | 1P00HXW9-5g |
1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro- |
145489-90-3 | 98% | 5g |
$908.00 | 2025-02-28 | |
| 1PlusChem | 1P00HXW9-100mg |
1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro- |
145489-90-3 | 98% | 100mg |
$64.00 | 2025-02-28 | |
| 1PlusChem | 1P00HXW9-250mg |
1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro- |
145489-90-3 | 98% | 250mg |
$259.00 | 2023-12-21 | |
| 1PlusChem | 1P00HXW9-1g |
1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro- |
145489-90-3 | 98% | 1g |
$260.00 | 2025-02-28 | |
| A2B Chem LLC | AI36281-100mg |
1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro- |
145489-90-3 | 98% | 100mg |
$132.00 | 2024-04-20 | |
| A2B Chem LLC | AI36281-250mg |
1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro- |
145489-90-3 | 98% | 250mg |
$224.00 | 2024-04-20 |
1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro- Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro-
1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro (CAS No. 145489-90-3)
The compound 1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro (CAS No. 145489-90-3) is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives and is characterized by its unique fused bicyclic structure. The presence of a bromine atom at the 6-position introduces additional electronic and steric properties that make this compound particularly interesting for research in medicinal chemistry and materials science.
Recent studies have highlighted the importance of indole derivatives in drug discovery due to their ability to interact with a wide range of biological targets. For instance, 1H-Pyrido[3,4-b]indol-1-one derivatives have been explored for their potential as kinase inhibitors and anti-cancer agents. The bromine substitution at the 6-position in this compound has been shown to enhance its binding affinity to certain protein targets, making it a promising candidate for further investigation in therapeutic development.
The synthesis of 6-bromo-2,3,4,9-tetrahydro pyrido[3,4-b]indolone involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This advancement underscores the importance of modern synthetic techniques in streamlining the production of complex organic molecules like CAS No. 145489-90-3.
In terms of applications beyond drug discovery, pyrido[3,4-b]indolone derivatives have shown potential in materials science as well. Their ability to form stable coordination complexes with metal ions makes them candidates for use in catalysis and sensor development. Recent research has focused on their role as ligands in transition metal complexes for applications such as CO2 capture and conversion.
The toxicity profile of CAS No. 145489-90-3 has also been a subject of recent investigations. In vitro studies suggest that while the compound exhibits potent biological activity against certain cancer cell lines, it demonstrates relatively low cytotoxicity towards normal cells under controlled conditions. These findings are crucial for assessing its safety profile and determining its suitability for preclinical testing.
Looking ahead, the development of novel analogs of 1H-Pyrido[3,4-b]indolone with varying substituents is expected to expand its utility further. Researchers are exploring the incorporation of additional functional groups to enhance solubility and bioavailability without compromising biological activity. Such modifications could pave the way for more effective therapeutic agents or advanced materials with tailored properties.
In conclusion, CAS No. 145489-90-3, or 6-bromo pyrido[3,4-b]indolone, represents a versatile platform for scientific exploration across multiple disciplines. Its unique structure and promising biological properties make it a valuable compound for ongoing research efforts aimed at advancing medicine and materials science.
145489-90-3 (1H-Pyrido[3,4-b]indol-1-one, 6-bromo-2,3,4,9-tetrahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)